Cas no 3796-24-5 (4-(Trifluoromethyl)pyridine)

4-(Trifluoromethyl)pyridine Properties

Names and Identifiers

• 4-(Trifluoromethyl)pyridine
• alpha,alpha,alpha-Trifluoro-4-picoline
• 4-CF3-C5H4N
• 4-CF3-pyridine
• 4-trifluoromethyl-pyridine
• para-trifluoromethylpyridine
• p-trifluoromethylpyridine
• Pyridine,4-trifluoromethyl
• trifluoromethylpyridine
• Pyridine, 4-trifluoromethyl-
• 4-trifluoromethylpyridine
• Pyridine, 4-(trifluoromethyl)-
• PubChem8028
• IIYVNMXPYWIJBL-UHFFFAOYSA-N
• SBB086525
• FD2067
• BBL102307
• STL556106
• TRA0024958
• alpha,alpha,alpha-Trifluoro
• PF11108
• alpha,alpha,alpha-Trifluoro-
• AM20051126
• DTXSID70191398
• CS-W018219
• 4-Trifluoromethylpyridine;Pyridine, 4-trifluoromethyl-
• AKOS005063349
• SCHEMBL173641
• MFCD00153289
• 3796-24-5
• A823952
• 4-(Trifluoromethyl)pyridine, 97%
• KZSTZXYJQSXEBP-UHFFFAOYSA-N
• PS-8934
• Q-101466
• EN300-78484
• FT-0616943
• A6450
• SB52535
• BCP33646
• DB-028622
• +Expand

• MDL： MFCD00153289
• InChIKey： IIYVNMXPYWIJBL-UHFFFAOYSA-N
• Inchi： 1S/C6H4F3N/c7-6(8,9)5-1-3-10-4-2-5/h1-4H
• SMILES： FC(C1C([H])=C([H])N=C([H])C=1[H])(F)F
• BRN： 1364589

Computed Properties

• Exact Mass: 147.03000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 147.03
• Heavy Atom Count: 10
• Complexity: 104
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 12.9

Experimental Properties

• LogP: 2.10040
• PSA: 12.89000
• Refractive Index: n20/D 1.417(lit.)
• Boiling Point: 110 °C(lit.)
• Flash Point: Fahrenheit: 68 ° f < br / > Celsius: 20 ° C < br / >
• Color/Form: Colorless liquid
• Density: 1.27 g/mL at 25 °C(lit.)

4-(Trifluoromethyl)pyridine Security Information

• Symbol: GHS02 GHS07
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S16-S26-S36-S37/60
• Packing Group：II
• Packing Group：II
• Risk Phrases：R11; R36/37/38
• Hazard Level：3
• Dangerous goods sign： F Xi
• Hazardous Material transportation number：UN 1993 3/PG 2
• Hazard Statement： H225-H315-H319-H335
• Warning Statement： P210-P261-P305 + P351 + P338
• Storage Condition：Store at room temperature
• PackingGroup：II
• Risk Phrases： 11-36/37/38
• Signal Word：Danger
• HazardClass：3

4-(Trifluoromethyl)pyridine Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%